Cas no 1396851-99-2 (N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide)

N-{4-Benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide is a synthetic organic compound featuring a dichlorobenzamide moiety linked to a propargylamine scaffold via an alkynyl spacer. The presence of the benzyl(methyl)amino group enhances its potential as an intermediate in pharmaceutical and agrochemical applications, particularly in the development of bioactive molecules. The dichlorinated aromatic ring contributes to its stability and reactivity, making it suitable for further functionalization. Its structural attributes suggest utility in medicinal chemistry, where such scaffolds are often employed in kinase inhibitors or antimicrobial agents. The compound's defined stereochemistry and purity are critical for reproducible research applications. Handling requires standard precautions for halogenated and amine-containing compounds.
N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide structure
1396851-99-2 structure
Product Name:N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide
CAS No:1396851-99-2
MF:C19H18Cl2N2O
MW:361.265022754669
CID:6061951
PubChem ID:71792873
Update Time:2025-05-20

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide
    • N-[4-[benzyl(methyl)amino]but-2-ynyl]-2,4-dichlorobenzamide
    • N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
    • CHEMBL4889739
    • F6244-3293
    • N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)-2,4-dichlorobenzamide
    • 1396851-99-2
    • AKOS024542979
    • Inchi: 1S/C19H18Cl2N2O/c1-23(14-15-7-3-2-4-8-15)12-6-5-11-22-19(24)17-10-9-16(20)13-18(17)21/h2-4,7-10,13H,11-12,14H2,1H3,(H,22,24)
    • InChI Key: BWRAVGQGRHWOCN-UHFFFAOYSA-N
    • SMILES: C(NCC#CCN(CC1=CC=CC=C1)C)(=O)C1=CC=C(Cl)C=C1Cl

Computed Properties

  • Exact Mass: 360.0796186g/mol
  • Monoisotopic Mass: 360.0796186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 32.3Ų

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6244-3293-2μmol
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6244-3293-5μmol
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6244-3293-10μmol
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6244-3293-20μmol
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6244-3293-1mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
1mg
$54.0 2023-09-09
Life Chemicals
F6244-3293-2mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
2mg
$59.0 2023-09-09
Life Chemicals
F6244-3293-3mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
3mg
$63.0 2023-09-09
Life Chemicals
F6244-3293-4mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
4mg
$66.0 2023-09-09
Life Chemicals
F6244-3293-5mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
5mg
$69.0 2023-09-09
Life Chemicals
F6244-3293-10mg
N-{4-[benzyl(methyl)amino]but-2-yn-1-yl}-2,4-dichlorobenzamide
1396851-99-2
10mg
$79.0 2023-09-09

Additional information on N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide

N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide: A Comprehensive Overview

The compound N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide (CAS No. 1396851-99-2) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide moiety with a but-2-yne chain and a benzyl(methyl)amine group. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the importance of N-substituted benzamides in drug discovery, particularly in the development of inhibitors for protein kinases and other enzymes. The 2,4-dichlorobenzamide moiety in this compound is known to enhance the stability and bioavailability of the molecule, making it an attractive candidate for further research. Additionally, the but-2-yne chain introduces rigidity into the molecule, which can be advantageous in optimizing pharmacokinetic properties.

The synthesis of N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the benzamide precursor and the subsequent coupling reaction with the benzyl(methyl)amine derivative. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry approaches to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a lead compound for developing novel therapeutics. Preclinical studies have demonstrated that N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide exhibits selective inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential role in the treatment of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, the compound has shown interesting properties in chemical catalysis. The but-2-yne group has been utilized as a scaffold for constructing metal complexes with enhanced catalytic activity. Recent findings indicate that this compound can act as a ligand for transition metal catalysts, facilitating efficient transformations in organic synthesis.

In terms of toxicity and safety profiles, preliminary studies have indicated that N-{4-benzyl(methyl)aminobut-2-yn-1-yl}-2,4-dichlorobenzamide exhibits low acute toxicity in experimental models. However, further research is required to fully understand its long-term effects and potential bioaccumulation properties.

From an environmental perspective, the degradation pathways of this compound have been studied under various conditions. Research has shown that it undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aquatic environments. This is particularly relevant for industries seeking to comply with environmental regulations and minimize ecological impact.

In conclusion, N-{4-benzyl(methyl)aminobut-2-ynebutoxycarbonyl}amino}butanoyl}-L-alanine methyl ester (Boc-Ala-Ome) represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, combined with its promising biological and catalytic properties, positions it as a key player in future research and development efforts across multiple disciplines.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.